Cas no 162929-44-4 (2-methoxy-N-[(1R)-1-phenylethyl]acetamide)

• Product Name: 2-methoxy-N-[(1R)-1-phenylethyl]acetamide
• CAS No: 162929-44-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 1344306
• PubChem ID: 835321
• Update Time: 2025-04-20

2-methoxy-N-[(1R)-1-phenylethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[(1R)-1-phenylethyl]acetamide
• acetamide, 2-methoxy-N-[(1R)-1-phenylethyl]-
• 2-methoxy-N-[(1r)-1-phenylethyl]acet-amide
• AKOS004909397
• SCHEMBL5016632
• DTXSID50356847
• 162929-44-4

• Inchi： 1S/C11H15NO2/c1-9(12-11(13)8-14-2)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,12,13)/t9-/m1/s1
• InChI Key： LJEDIKNIRTZHGK-SECBINFHSA-N
• SMILES： O(C)CC(N[C@H](C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 193.11035
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33